Cas no 501343-70-0 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]-)
![[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/501343-70-0x500.png)
501343-70-0 structure
Product name:[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]-
CAS No:501343-70-0
MF:C25H24N6O
MW:424.497664451599
CID:1557744
[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]-
- 2-(2-Furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl][1,2,4]triazolo[1,5-a]pyrimidin-7-amine
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- Inchi: 1S/C25H24N6O/c1-17(19-9-4-3-5-10-19)30(2)16-18-8-6-11-20(14-18)21-15-23(26)31-25(27-21)28-24(29-31)22-12-7-13-32-22/h3-15,17H,16,26H2,1-2H3/t17-/m0/s1
- InChI Key: VTVBTOYIFRKVJM-KRWDZBQOSA-N
- SMILES: C12=NC(C3=CC=CO3)=NN1C(N)=CC(C1=CC=CC(CN(C)[C@H](C3=CC=CC=C3)C)=C1)=N2
Computed Properties
- Exact Mass: 424.20142
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- PSA: 85.48
- pka: 7.40±0.50(Predicted)
[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(2-furanyl)-5-[3-[[methyl[(1S)-1-phenylethyl]amino]methyl]phenyl]- Related Literature
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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